Cas no 370844-73-8 (Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)-)
370844-73-8 structure
Product Name:Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)-
CAS No:370844-73-8
MF:C19H11N3S
MW:313.375742197037
CID:1481260
PubChem ID:797727
Update Time:2025-04-21
Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)-
- 3-phenylsulfanylbenzo[b][1,6]naphthyridine-4-carbonitrile
- STK842050
- 3-(PHENYLSULFANYL)BENZO[B]1,6-NAPHTHYRIDINE-4-CARBONITRILE
- ChemDiv2_000785
- DTXSID40355369
- SCHEMBL18970723
- 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile
- AKOS001638001
- 3-(phenylsulfanyl)benzo[b][1,6]naphthyridine-4-carbonitrile
- HMS1371D15
- 370844-73-8
- 3-(Phenylthio)benzo[b][1,6]naphthyridine-4-carbonitrile
- Oprea1_106145
-
- Inchi: 1S/C19H11N3S/c20-11-16-18-14(10-13-6-4-5-9-17(13)22-18)12-21-19(16)23-15-7-2-1-3-8-15/h1-10,12H
- InChI Key: GYGNTBSGPUFNTO-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1=C(C#N)C2C(C=N1)=CC1C=CC=CC=1N=2
Computed Properties
- Exact Mass: 313.06753
- Monoisotopic Mass: 313.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 49.57
Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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